1-(3-chlorophenyl)-3-(3-nitrophenyl)-1H-pyrazole-4-carbaldehyde

• IUPAC Name: 1-(3-chlorophenyl)-3-(3-nitrophenyl)pyrazole-4-carbaldehyde
• InChI: InChI=1S/C16H10ClN3O3/c17-13-4-2-5-14(8-13)19-9-12(10-21)16(18-19)11-3-1-6-15(7-11)20(22)23/h1-10H
• InChI Key: JDHUDMBLPMXREV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=NN(C=C2C=O)C3=CC(=CC=C3)Cl
• Molecular Formula: C16H10ClN3O3
• Molecular Weight: 327.72 g/mol
• CAS RN: 618101-71-6

Description

“1-(3-chlorophenyl)-3-(3-nitrophenyl)-1H-pyrazole-4-carbaldehyde” is a chemical compound with the linear formula C16H10ClN3O3. It has a molecular weight of 327.729. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Scientific Research Applications

Anticonvulsant and Analgesic Studies

A study by Viveka et al. (2015) outlines the design and synthesis of new compounds starting from pyrazole-carbaldehyde derivatives, targeting anticonvulsant and analgesic activities. The compounds were synthesized using the Knoevenagel condensation reaction, leading to heterocycles with a pyrazole moiety. Evaluation of these compounds demonstrated significant anticonvulsant and analgesic activities without toxicity, establishing a foundation for structure-activity relationships among the synthesized compounds (Viveka et al., 2015).

Optical and Material Science

Barberá et al. (1998) investigated the structure-property relationships of 2-pyrazoline derivatives, revealing their versatility as optical materials. By altering substituents, they achieved compounds with properties ranging from fluorescence to non-linear optical behavior, demonstrating the potential of pyrazole derivatives in material science and optical applications (Barberá et al., 1998).

Synthetic Chemistry and Molecular Structures

Cuartas et al. (2017) focused on the synthetic sequence, molecular structures, and supramolecular assembly of reduced bipyrazoles from pyrazole precursors. Their research demonstrated the versatility of pyrazole derivatives in synthesizing complex molecular structures, contributing to the understanding of molecular interactions and assembly in solid-state chemistry (Cuartas et al., 2017).

Antimicrobial Applications

Hamed et al. (2020) synthesized novel chitosan Schiff bases using heteroaryl pyrazole derivatives, including 1-phenyl-3-(pyridine-3-yl)-1H-pyrazole-4-carbaldehyde. These compounds were screened for antimicrobial activity, showcasing the potential of pyrazole derivatives in developing new antimicrobial agents (Hamed et al., 2020).

Safety and Hazards

Sigma-Aldrich provides this compound to researchers but does not collect safety data for this product. For safety and hazard information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) of the compound.